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Compound of Interest

Compound Name: 3-Undecanone

CAS No.: 2216-87-7

Cat. No.: B1584539 Get Quote

Abstract
3-Undecanone (CAS: 2216-87-7) is an aliphatic ketone acting as a semiochemical in specific

insect-plant and insect-insect interactions. While its isomer, 2-Undecanone, is a widely

recognized repellent (found in Lycopersicon trichomes), 3-Undecanone serves as a critical

structural probe for analyzing Olfactory Receptor (OR) specificity and Structure-Activity

Relationships (SAR) in drug discovery. This guide outlines the physiological mechanisms of

ketone detection, protocols for gas chromatography-mass spectrometry (GC-MS)

differentiation, and bioassays for validating behavioral responses in Hymenoptera (ants) and

Diptera (mosquitoes).

Part 1: Chemical Ecology & Physiological
Mechanism
The Role of Aliphatic Ketones
Insects utilize aliphatic ketones as alarm pheromones (e.g., in Crematogaster and Formica

ants) and defense compounds. 3-Undecanone acts as a spatial repellent and a receptor

agonist/antagonist, modulating the activity of specific Olfactory Receptor Neurons (ORNs).

Natural Occurrence: Found in the essential oils of Ruta graveolens and Houttuynia cordata,

and as a minor component in the glandular secretions of certain caddisflies (Trichoptera).
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Mode of Action: Unlike general volatiles, 3-Undecanone targets specific Odorant Binding

Proteins (OBPs) and ORs. Its efficacy is governed by the position of the carbonyl group,

which dictates binding affinity within the hydrophobic pocket of the receptor.

Signal Transduction Pathway
The detection of 3-Undecanone follows a conserved pathway. The molecule must traverse the

aqueous sensillar lymph, protected by OBPs, to reach the dendritic membrane of the ORN.
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Figure 1: Signal transduction pathway for hydrophobic ketone pheromones.

Part 2: Analytical Characterization (GC-MS)
Differentiating 3-Undecanone from its isomer 2-Undecanone is critical, as they co-elute on

many standard columns.

Experimental Protocol: Isomer Separation
Objective: Unambiguous identification of 3-Undecanone in complex biological extracts.

Equipment:

System: Agilent 7890B GC / 5977B MSD (or equivalent).

Column: DB-Wax (Polar) is preferred over HP-5MS for ketone isomer separation.

Alternative: HP-5MS (Non-polar) requires precise temperature control.

Method Parameters:

Inlet: Splitless mode, 250°C.
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Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

Oven Program (Critical for Resolution):

Hold 50°C for 2 min.

Ramp 5°C/min to 150°C (Slow ramp separates isomers).

Ramp 20°C/min to 240°C.

Hold 5 min.

MS Source: 230°C, EI mode (70 eV).

Validation Data: Retention Indices (RI)
The Kovats Retention Index is the primary validation metric.

Compound Formula Column Type Approx. RI
Characteristic
Ions (m/z)

3-Undecanone C11H22O
HP-5MS (Non-

polar)
1285 - 1290 57, 72, 29, 43

2-Undecanone C11H22O
HP-5MS (Non-

polar)
1293 - 1300 58, 43, 71, 29

3-Undecanone C11H22O DB-Wax (Polar) 1560 - 1570 57, 72

2-Undecanone C11H22O DB-Wax (Polar) 1580 - 1590 58, 43

Note: 3-Undecanone typically elutes slightly before 2-Undecanone on non-polar phases due to

the internal carbonyl position reducing the boiling point marginally.

Part 3: Electrophysiological Validation (SSR)
To prove the insect "smells" 3-Undecanone, Single Sensillum Recording (SSR) is superior to

Electroantennography (EAG) as it identifies the specific neuron response.
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Protocol: Single Sensillum Recording
Target: Basiconic sensilla (often housing ketone-sensitive neurons).

Preparation: Immobilize the insect (e.g., Anopheles or Formica) in a pipette tip, exposing the

antennae. Fix the antenna to a cover slip using double-sided tape.

Electrode Setup:

Reference Electrode: Tungsten wire inserted into the eye or neck.

Recording Electrode: Etched tungsten microelectrode inserted into the base of a specific

sensillum.

Stimulus Delivery:

Dilute 3-Undecanone in paraffin oil (decadic steps:

to

).

Apply 10 µL to filter paper in a Pasteur pipette.

Deliver a 0.5s air puff (humidified) over the antenna.

Data Analysis:

Record spike frequency (spikes/sec) pre- and post-stimulus.

Positive Response: >20% increase in spike frequency over solvent control.

Part 4: Behavioral Bioassays[1]
Protocol: Y-Tube Olfactometer (Repellency/Attraction)
Objective: Determine if 3-Undecanone acts as an attractant (pheromone) or repellent.

Workflow Diagram:
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Figure 2: Standardized Y-Tube Bioassay Workflow.

Step-by-Step:

Airflow: Ensure clean, humidified air flows at 0.2–0.5 L/min (species dependent) to avoid

turbulence.

Dosing: Apply 10 µL of 1% 3-Undecanone (in hexane) to the test filter paper; apply pure

hexane to the control. Allow solvent to evaporate for 30s.
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Execution: Introduce one insect at a time.

Scoring:

Choice: Insect crosses the decision line and stays for >30s.

No Choice: Insect remains in the central stem for 5 min.

Cleaning: Wash the Y-tube with ethanol and bake at 100°C between trials to prevent

pheromone adsorption (ghosting).

Part 5: Implications for Pest Management
3-Undecanone is a valuable scaffold for Next-Generation Repellents.

Structure-Activity Relationship (SAR): By comparing the efficacy of 2-Undecanone vs. 3-
Undecanone, researchers can map the steric constraints of the repellent receptor.

Formulation: Due to its volatility, 3-Undecanone requires encapsulation (e.g., cyclodextrins)

to extend protection time beyond 2 hours.

Safety: It is generally recognized as safe (GRAS) for use in perfumery and flavoring,

lowering the regulatory hurdle for topical repellents compared to DEET.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

